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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of soda lime in gas

analysis instrumentation, focusing on its role as a carbon dioxide (CO₂) absorbent. Detailed

protocols for evaluating its performance are also provided to ensure accurate and reliable gas

analysis in research and development settings.

Introduction to Soda Lime in Gas Analysis
Soda lime is a granular mixture of chemicals primarily used to remove CO₂ from gas streams.

[1] Its high absorption capacity and efficiency make it an essential component in various gas

analysis instruments, particularly in closed and semi-closed breathing circuits used in

anesthesia and respiratory research.[2][3] Understanding the chemical properties and

performance characteristics of soda lime is crucial for obtaining accurate measurements and

ensuring the safety of experimental subjects.

Chemical Composition and Reaction
Soda lime is predominantly composed of calcium hydroxide (Ca(OH)₂), with smaller amounts

of sodium hydroxide (NaOH), potassium hydroxide (KOH), and water.[2][3] Silica is often added

to harden the granules and reduce dust formation.[2] The absorption of CO₂ by soda lime is a

multi-step chemical reaction:
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Carbonic Acid Formation: Carbon dioxide first reacts with water in the soda lime to form

carbonic acid (H₂CO₃).

Neutralization: The strong bases, NaOH and KOH, act as catalysts, rapidly neutralizing the

carbonic acid to form sodium or potassium carbonates and water. This reaction is

exothermic, generating heat.[2]

Regeneration and Final Product: The carbonates then react with calcium hydroxide to form

calcium carbonate (CaCO₃), an insoluble precipitate, and regenerate the sodium or

potassium hydroxide.[2]

The overall reaction can be summarized as: CO₂ + Ca(OH)₂ → CaCO₃ + H₂O + Heat[1]

CO₂ (Gas)

H₂CO₃ (Carbonic Acid)

+ H₂O

H₂O (in Soda Lime)

Na₂CO₃ / K₂CO₃
+ 2(NaOH/KOH)

NaOH / KOH (Catalyst)
Regenerates

CaCO₃ (Calcium Carbonate)

+ Ca(OH)₂

Heat

Ca(OH)₂ (in Soda Lime)
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Figure 1: Chemical reaction pathway of CO₂ absorption by soda lime.

Applications in Gas Analysis Instrumentation
Soda lime is integral to several types of gas analysis instrumentation:

Anesthesia Machines: In closed-circuit anesthesia, soda lime removes exhaled CO₂ from

the breathing circuit, allowing the safe rebreathing of anesthetic gases.[1]

Respiratory Gas Analyzers: Used in physiological and metabolic studies to measure oxygen

consumption and carbon dioxide production, where the removal of CO₂ from a gas stream is

necessary for accurate oxygen measurement.
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Environmental Gas Monitoring: Employed in systems for monitoring air quality or in

controlled environment chambers where CO₂ levels need to be regulated.

Scuba Rebreathers: In closed-circuit diving, soda lime scrubs CO₂ from the diver's exhaled

breath, enabling the recycling of breathing gas.[1]

Quantitative Performance Data
The efficiency of soda lime in absorbing CO₂ is influenced by several factors, including its

composition, granule size, moisture content, the temperature and humidity of the gas stream,

and the gas flow rate.

Parameter Value Reference

Typical Composition

Calcium Hydroxide (Ca(OH)₂) ~80% [2][3]

Water (H₂O) ~15% [2][3]

Sodium Hydroxide (NaOH) ~5% [2][3]

Potassium Hydroxide (KOH) <0.1% [2]

CO₂ Absorption Capacity
~26 L of CO₂ per 100 g of

soda lime
[2]

Optimal Moisture Content 12-19% [4]

Comparative Performance of CO₂ Absorbents
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Absorbent
CO₂ Absorption
Capacity

Notes Reference

Soda Lime High

Standard absorbent,

can produce

Compound A with

certain anesthetics.

[3]

Amsorb® Plus
Approximately half

that of soda lime

Does not contain

strong bases,

reducing the risk of

forming harmful

byproducts.

[3]

Experimental Protocols
Accurate evaluation of soda lime performance is critical for ensuring the reliability of gas

analysis instrumentation. The following are detailed protocols for key experiments.

Protocol for Determining CO₂ Absorption Capacity
(Gravimetric Method)
This protocol outlines a gravimetric method to determine the maximum amount of CO₂ that can

be absorbed by a given mass of soda lime.
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Preparation

Experiment

Analysis

Dry soda lime to a constant weight at 105°C

Weigh a precise amount of dried soda lime (W_initial)

Place soda lime in an absorption tube

Pass a gas stream with a known CO₂ concentration through the tube

Maintain constant flow rate, temperature, and humidity

Monitor the weight of the absorption tube periodically

Continue until the weight of the tube no longer increases (saturation)

Record the final weight (W_final)

Calculate CO₂ absorbed: W_CO2 = W_final - W_initial

Calculate absorption capacity (g CO₂ / g soda lime)

Click to download full resolution via product page

Figure 2: Workflow for determining CO₂ absorption capacity by the gravimetric method.
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Materials:

Drying oven

Analytical balance

Gas absorption tube

Mass flow controllers

Gas source with a known concentration of CO₂ (e.g., certified gas mixture)

Humidity and temperature sensors

Soda lime sample

Procedure:

Preparation of Soda Lime: Dry the soda lime sample in an oven at 105°C until a constant

weight is achieved to remove any absorbed moisture.[5]

Initial Weighing: Accurately weigh a specific amount of the dried soda lime and record this

as the initial weight (W_initial).[5]

Assembly: Place the weighed soda lime into a gas absorption tube.

Gas Exposure: Pass a gas stream with a known concentration of CO₂ through the absorption

tube at a controlled flow rate, temperature, and humidity.

Monitoring: At regular intervals, stop the gas flow and weigh the absorption tube.

Saturation Point: Continue the experiment until the weight of the absorption tube remains

constant over several measurements, indicating that the soda lime is saturated with CO₂.

Final Weighing: Record the final constant weight as W_final.

Calculation:

The weight of CO₂ absorbed is calculated as: W_CO₂ = W_final - W_initial
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The CO₂ absorption capacity is then determined as: Capacity (g CO₂/g soda lime) =

W_CO₂ / W_initial

Protocol for Breakthrough Analysis
Breakthrough analysis is a dynamic method used to determine the operational performance

and breakthrough time of a CO₂ absorbent under continuous flow conditions.
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Experimental Setup

Breakthrough Run

Data Analysis

Pack a column with a known amount of soda lime

Connect the column to a gas delivery system

Place a CO₂ analyzer at the outlet of the column

Continuously monitor the CO₂ concentration at the outlet (C_out)

Introduce a continuous flow of gas with a known CO₂ concentration (C_in)

Plot C_out / C_in versus time to generate the breakthrough curve

Determine the breakthrough time (t_b) at a specified C_out / C_in (e.g., 5%)

Determine the saturation time (t_s) when C_out / C_in approaches 1

Calculate the total amount of CO₂ adsorbed until breakthrough

Click to download full resolution via product page

Figure 3: Experimental workflow for breakthrough analysis of soda lime.
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Materials:

Adsorption column

Mass flow controllers

Gas source with a known concentration of CO₂

CO₂ gas analyzer (e.g., infrared gas analyzer)

Data acquisition system

Soda lime sample

Procedure:

Column Packing: Pack a fixed-bed adsorption column with a known mass and bed length of

the soda lime granules.

System Purge: Purge the system with an inert gas (e.g., nitrogen) to remove any residual air

and moisture.

Gas Introduction: Introduce a continuous flow of a gas mixture with a constant and known

CO₂ concentration (C_in) through the column at a specific flow rate and temperature.

Outlet Monitoring: Continuously monitor and record the CO₂ concentration at the outlet of the

column (C_out) using a CO₂ analyzer.

Breakthrough Curve Generation: Plot the normalized CO₂ concentration (C_out / C_in) as a

function of time. This plot represents the breakthrough curve.

Data Interpretation:

Breakthrough Time (t_b): The time at which the outlet CO₂ concentration reaches a

predefined small fraction of the inlet concentration (e.g., 5%). This indicates the point at

which the absorbent can no longer effectively remove the CO₂.
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Saturation Time (t_s): The time at which the outlet CO₂ concentration is nearly equal to the

inlet concentration, indicating that the absorbent is fully saturated.

Adsorption Capacity: The total amount of CO₂ adsorbed can be calculated by integrating

the area above the breakthrough curve.

Logical Workflow for Absorbent Selection
The selection of a suitable CO₂ absorbent for a specific gas analysis application depends on

several factors. The following diagram illustrates a logical workflow for this decision-making

process.

Define Application Requirements

Required CO₂ Absorption Capacity Presence of Reactive Gases (e.g., Anesthetics) Operating Conditions (Temp, Humidity, Flow Rate) Cost and Availability

Evaluate Soda Lime

Evaluate Alternative Absorbents (e.g., Amsorb®)

Fails on reactive gases or other critical parameter

Select Soda Lime

Meets all requirements

Select Alternative Absorbent

Meets all requirements

Re-evaluate Requirements or Absorbents

No suitable absorbent found

Click to download full resolution via product page

Figure 4: Decision workflow for selecting a CO₂ absorbent.

Safety, Handling, and Disposal
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Handling: Soda lime is caustic and can cause irritation or burns upon contact with skin,

eyes, or the respiratory tract. Always handle soda lime in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.[6]

Storage: Store soda lime in a cool, dry place in a tightly sealed container to prevent

absorption of atmospheric CO₂ and moisture, which can reduce its effectiveness.

Disposal: Exhausted soda lime is primarily composed of calcium carbonate, which is

generally considered non-hazardous. However, it may contain residual hydroxides. Dispose

of used soda lime in accordance with local regulations for chemical waste.[1] It is important

to note that exhausted soda lime cannot be regenerated for reuse in clinical or high-

precision applications.

By following these application notes and protocols, researchers, scientists, and drug

development professionals can effectively utilize soda lime in their gas analysis

instrumentation, ensuring accurate results and safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591003#application-of-soda-lime-in-gas-analysis-
instrumentation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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